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Compound of Interest

Compound Name: 3-Methoxypropylamine

Cat. No.: B165612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the miscibility of 3-
Methoxypropylamine (MOPA) with water, a critical parameter for its application in various
scientific and industrial fields, including pharmaceutical synthesis and formulation. This
document details the physicochemical properties of MOPA, outlines experimental protocols for
miscibility determination, and illustrates the underlying molecular interactions and practical
applications.

Executive Summary

3-Methoxypropylamine (CAS No. 5332-73-0) is a versatile primary amine characterized by its
complete miscibility with water.[1][2][3][4] This property, stemming from its ability to form
hydrogen bonds, makes it an invaluable component in aqueous systems for applications
ranging from corrosion inhibition to its use as an intermediate in the synthesis of active
pharmaceutical ingredients (APIs).[5][6] This guide consolidates the available data on its
physical and chemical properties, provides a standardized methodology for miscibility
assessment, and visually represents its key attributes and applications.

Physicochemical Properties of 3-
Methoxypropylamine
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A summary of the key physicochemical properties of 3-Methoxypropylamine is presented in

Table 1. This data is essential for its handling, storage, and application in various experimental

and industrial settings.

Property Value Reference(s)
CAS Number 5332-73-0 [21[71[8]
Molecular Formula CaH11NO [1112][8]
Molecular Weight 89.14 g/mol [71[8]1[9]
Appearance Colorless to yellow liquid [11[3]
Odor Ammonia-like [1][9][10]
Boiling Point 117-118 °C at 733 mmHg [1][10]
Density 0.874 g/mL at 25 °C [1][10]
Solubility in Water Completely miscible (1103171
pH 11.5at20°C [3]

Flash Point 27 °C (closed cup)

Vapor Pressure 20 mmHg at 30 °C

Refractive Index n20/D 1.417 [1][10]
log Pow (Octanol/Water) -0.50 [11]

Water Miscibility: Mechanism and Experimental

Determination

The complete miscibility of 3-Methoxypropylamine with water is attributed to the formation of

hydrogen bonds between the amine and ether functional groups of MOPA and water

molecules. The nitrogen and oxygen atoms in MOPA act as hydrogen bond acceptors, while

the hydrogen atoms of the primary amine group and water act as hydrogen bond donors.
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3-Methoxypropylamine (MOPA)
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Caption: Hydrogen bonding between MOPA and water molecules.

Experimental Protocol for Miscibility Determination

The following is a general protocol for determining the miscibility of a liquid like 3-
Methoxypropylamine with water.

Objective: To determine the miscibility of 3-Methoxypropylamine with water at various
concentrations and a specified temperature.

Materials:

3-Methoxypropylamine (=99% purity)

Distilled or deionized water

Calibrated glass test tubes or vials with stoppers

Pipettes or burettes for accurate volume measurement

Vortex mixer

Constant temperature bath
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Procedure:

e Preparation of Mixtures: Prepare a series of mixtures of MOPA and water in calibrated test
tubes with varying volume/volume percentages (e.g., 10%, 20%, 30%, 40%, 50%, 60%,
70%, 80%, 90% MOPA in water). The total volume in each test tube should be kept constant
(e.g., 10 mL).

o Temperature Control: Place the test tubes in a constant temperature bath set to the desired
experimental temperature (e.g., 25 °C) and allow them to equilibrate.

e Mixing: Once equilibrated, securely stopper each test tube and mix the contents thoroughly
using a vortex mixer for a set period (e.g., 1-2 minutes).

o Observation: After mixing, return the test tubes to the constant temperature bath and allow
them to stand undisturbed.

e Analysis: Observe the mixtures for any signs of phase separation, cloudiness, or formation of
an interface. Observations should be made immediately after mixing and after a set period
(e.q., 1 hour, 24 hours) to check for delayed phase separation.

o Determination of Miscibility: If all mixtures remain as a single, clear, and homogenous phase,
the two liquids are considered miscible in all proportions under the tested conditions.
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Caption: Workflow for miscibility determination.

Applications in Research and Drug Development

The complete water miscibility of 3-Methoxypropylamine is a key factor in its wide range of
applications.
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e Pharmaceutical Intermediate: MOPA is a crucial building block in the synthesis of various
active pharmaceutical ingredients (APIs).[5][6] Its solubility in water allows for its use in
agueous reaction media, which can be advantageous for green chemistry and for the
synthesis of water-soluble drugs.

o Corrosion Inhibitor: It is widely used in water treatment and steam condensate systems to
prevent corrosion.[2] Its miscibility ensures its even distribution throughout the aqueous
system.

» Formulation Excipient: In drug formulation, its properties can be leveraged for the
development of aqueous solutions and other liquid dosage forms.

e Dyes and Pigments: MOPA is used in the manufacturing of certain dyes, where its solubility
characteristics are important for the synthesis and application processes.[8][12]

o Surfactants and Emulsifiers: It can be used to create amine soaps, which act as emulsifiers
in the formulation of waxes and coatings.[1][4]
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Caption: Applications of 3-Methoxypropylamine.
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Conclusion

The complete miscibility of 3-Methoxypropylamine with water is a fundamental property that
underpins its extensive use across multiple industries, notably in pharmaceuticals and water
treatment. This technical guide has provided a consolidated source of its physicochemical
properties, a standardized protocol for miscibility determination, and an overview of its key
applications. For researchers, scientists, and drug development professionals, a thorough
understanding of this property is essential for the effective and safe utilization of this versatile
chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Miscibility of 3-
Methoxypropylamine with Water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165612#3-methoxypropylamine-miscibility-with-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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